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Compound of Interest

Compound Name: 1-Chloro-2,2,4-trimethylpentane

Cat. No.: B13156102

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 1-
Chloro-2,2,4-trimethylpentane (CAS No. 2371-06-4). Adherence to these protocols is crucial
to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

Proper handling and storage procedures are directly related to the physical and chemical
properties of a substance. The following table summarizes the key properties of 1-Chloro-
2,2 4-trimethylpentane.
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Property Value

Molecular Formula CsH17Cl

Molecular Weight 148.67 g/mol [1]

Appearance Colorless liquid

Boiling Point 157.6°C at 760 mmHg|[2]

Density 0.862 g/cm?3[2]

Flash Point 43.5°C[2]

Vapor Pressure 3.54 mmHg at 25°C[2]

Refractive Index 1.422[2]

Storage Temperature 2-8°C (Sealed in dry conditions)[1]

Health Hazard Information

While specific toxicity data for 1-Chloro-2,2,4-trimethylpentane is limited, it is essential to
handle it with care, assuming it may present hazards similar to other chlorinated hydrocarbons
and its parent compound, 2,2,4-trimethylpentane. The parent compound is known to be a skin
irritant and may cause drowsiness or dizziness.[3]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment must be worn when
handling 1-Chloro-2,2,4-trimethylpentane:
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PPE Category Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) standards.[4]

Wear fire/flame resistant and impervious
Skin Protection clothing.[4] Nitrile rubber gloves are

recommended.[5]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate vapor cartridge.[4]

Handling and Storage Protocols
Handling

¢ Ventilation: Always handle 1-Chloro-2,2,4-trimethylpentane in a well-ventilated area,
preferably in a chemical fume hood.[6]

« Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.
[5] Use non-sparking tools.[5]

o Static Discharge: Take precautionary measures against static discharge.[5] Ground and bond
containers and receiving equipment.[5]

o Personal Hygiene: Avoid contact with skin and eyes.[6] Wash hands thoroughly after
handling.[5]

Storage
o Container: Keep the container tightly closed.[1]

o Conditions: Store in a cool, dry, and well-ventilated place.[1][6] Recommended storage
temperature is 2-8°C.[1]

¢ Incompatible Materials: Store away from strong oxidizing agents.[7][8]
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Emergency Procedures
First-Aid Measures

« If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4]

 In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[4]

» In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[4]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[4]

Accidental Release Measures

o Personal Precautions: Evacuate the area. Avoid breathing vapors. Wear appropriate
personal protective equipment.[4]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, earth) and collect it
for disposal in a suitable, closed container.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
e Specific Hazards: Vapors may form explosive mixtures with air.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and storage of 1-
Chloro-2,2,4-trimethylpentane.
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Safe Handling and Storage Workflow for 1-Chloro-2,2,4-trimethylpentane
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Caption: Workflow for safe handling of 1-Chloro-2,2,4-trimethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
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chloro-2-2-4-trimethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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